3-(Aminomethyl)cycloheptan-1-ol

• IUPAC Name: 3-(aminomethyl)cycloheptan-1-ol
• InChI: InChI=1S/C8H17NO/c9-6-7-3-1-2-4-8(10)5-7/h7-8,10H,1-6,9H2
• InChI Key: QWELCIXKOZTXME-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC(C1)CN)O
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• CAS No.: 1492210-75-9

Description

3-(Aminomethyl)cycloheptan-1-ol is a useful research compound. Its molecular formula is C8H17NO and its molecular weight is 143.23. The purity is usually 95%.
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Scientific Research Applications

Computational Modeling and Chemical Properties

• Computational Study on the Conformation and Vibration Frequencies of β-Sheet of ɛ-Polylysine : A computational chemistry method was utilized to model the β-sheet conformation of ɛ-polylysine, revealing that two chains form a distinct cyclohepta structure through bifurcated hydrogen bonds. This study provides insights into the structural behavior of polylysine in the vacuum, which could have implications for understanding the properties and applications of 3-(Aminomethyl)cycloheptan-1-ol derivatives in materials science and biophysics (Jia et al., 2009).

Molecular Recognition and Chirality

• Optically Pure 2-(quinolin-8-yloxy)cyclohexan-1-ol as a Practical Agent for Molecular Recognition : Demonstrates the application of an optically pure compound for molecular recognition of enantiomers by NMR and fluorescence spectroscopy. This research could guide the development of molecular recognition tools using related compounds, such as this compound, in enantiomeric separation and analysis (Khanvilkar & Bedekar, 2018).

Polymerization and Material Synthesis

• PREFERENTIAL POLYMERIZATION OF 5-(AMINOMETHYL)-2-FURANCARBOXYLIC ACID (AMFC) INTO A CYCLIC TRIPEPTIDE : Theoretical and quantum chemical calculations suggest preferential formation pathways for cyclic oligopeptides. This study contributes to the understanding of polymerization processes that could be relevant to synthesizing materials based on this compound (Singh et al., 2004).

Drug Mechanism of Action

• The Novel Anticonvulsant Drug, Gabapentin (Neurontin), Binds to the α2δ Subunit of a Calcium Channel : While focusing on a different compound, this paper presents a mechanism of action for gabapentin, which is closely related to this compound in structure. It highlights how structural analogs can interact with biological targets, suggesting potential bioactive applications of this compound (Gee et al., 1996).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has hazard statements H315, H318, and H335. These statements indicate that it can cause skin irritation, serious eye damage, and may cause respiratory irritation.